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Compound of Interest

Compound Name: Mercury phosphate

Cat. No.: B083786 Get Quote

Application Notes and Protocols for Mercury(II)
Phosphate
For Researchers, Scientists, and Drug Development Professionals

WARNING: Mercury(II) phosphate is a highly toxic compound. Handle with extreme caution

and adhere strictly to all safety protocols outlined in this document.

Section 1: Chemical and Physical Properties
Mercury(II) phosphate, with the chemical formula Hg₃(PO₄)₂, is a heavy, white or yellowish

powder.[1][2] It is crucial to understand its properties for safe handling and storage.
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Property Value Reference

Molecular Formula Hg₃(PO₄)₂ [3]

Molecular Weight 791.71 g/mol [4]

Appearance White to yellow powder [1][2]

Density 7.39 g/cm³ [4]

Solubility
Insoluble in water and ethanol;

soluble in acids.[1][2]
[1][2]

CAS Number 7782-66-3 [3]

Section 2: Safety and Hazard Information
Mercury(II) phosphate is classified as a highly toxic substance. The following pictograms from

the Globally Harmonized System (GHS) are associated with this compound:

Pictogram Hazard

alt text Acute Toxicity (fatal)

alt text Specific Target Organ Toxicity

alt text Hazardous to the Aquatic Environment

Hazard Statements:[4]

H310: Fatal in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H330: Fatal if inhaled.
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H335: May cause respiratory irritation.

H373: May cause damage to organs through prolonged or repeated exposure.

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:[4]

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P262: Do not get in eyes, on skin, or on clothing.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Section 3: Handling and Storage Protocols
Adherence to strict protocols is mandatory when working with mercury(II) phosphate to prevent

exposure and environmental contamination.

Personal Protective Equipment (PPE)
A comprehensive set of PPE must be worn at all times when handling mercury(II) phosphate.
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PPE Item Specification

Gloves
Nitrile or other mercury-resistant gloves. Double

gloving is recommended.

Eye Protection Chemical safety goggles and a face shield.

Lab Coat
A dedicated lab coat, preferably disposable,

should be used.

Respiratory Protection
A NIOSH-approved respirator with mercury

vapor cartridges is required.

Footwear Closed-toe shoes are mandatory.

Storage
Proper storage is critical to prevent accidental release and degradation of the compound.

Container: Store in a tightly sealed, clearly labeled container. The original container is

preferred.

Location: Store in a cool, dry, and well-ventilated area designated for highly toxic

substances.[3] Keep it locked up and accessible only to authorized personnel.[5]

Compatibility: Store away from strong oxidizing agents and acids.[6]

Secondary Containment: The primary container should be placed within a secondary,

unbreakable container to contain any potential leaks or spills.[7]

Workflow for Safe Handling and Storage
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Caption: Workflow for safe handling and storage of mercury(II) phosphate.
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Section 4: Experimental Protocol - Preparation of a
Mercury(II) Phosphate Solution (Example)
This protocol is an example and should be adapted based on specific experimental needs. A

thorough risk assessment must be conducted before proceeding.

Objective: To prepare a 0.01 M solution of mercury(II) phosphate in dilute nitric acid.

Materials:

Mercury(II) phosphate (Hg₃(PO₄)₂)

Concentrated nitric acid (HNO₃)

Deionized water

Volumetric flask (appropriate size)

Glass beaker

Magnetic stirrer and stir bar

Pipettes

Wash bottle

Procedure:

Preparation:

Don all required PPE as specified in Section 3.1.

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Place all necessary equipment inside the fume hood.

Calculation:
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Calculate the mass of mercury(II) phosphate required to prepare the desired volume of

0.01 M solution. (Mass = 0.01 mol/L * 791.71 g/mol * Volume in L)

Weighing:

Tare a clean, dry glass beaker on an analytical balance inside the fume hood.

Carefully weigh the calculated amount of mercury(II) phosphate into the beaker. Avoid

creating dust.

Dissolution:

Slowly add a small amount of deionized water to the beaker.

Carefully and slowly add a minimal amount of concentrated nitric acid dropwise while

stirring with the magnetic stirrer until the mercury(II) phosphate is fully dissolved.

Mercury(II) phosphate is soluble in acids.[1][2]

Dilution:

Quantitatively transfer the dissolved solution to the volumetric flask using a funnel.

Rinse the beaker several times with small amounts of deionized water and add the

rinsings to the volumetric flask.

Carefully add deionized water to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.

Mixing:

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

Storage:

Transfer the prepared solution to a clearly labeled, tightly sealed, and appropriate storage

bottle.

Store the solution in a designated and secure area.
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Cleanup:

Decontaminate all glassware and equipment that came into contact with mercury(II)

phosphate using a suitable decontamination solution (e.g., sodium thiosulfate solution).

Dispose of all contaminated materials, including disposable PPE, as hazardous waste

according to institutional and local regulations.[8]

Section 5: Spill and Waste Disposal
Spill Response
In the event of a spill, immediate and appropriate action is required.
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Caption: Mercury(II) phosphate spill response workflow.

Waste Disposal
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All waste contaminated with mercury(II) phosphate is considered hazardous waste.

Collection: Collect all contaminated solid waste (e.g., gloves, wipes, disposable lab coats) in

a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste in a designated, sealed, and clearly labeled hazardous

waste container. Do not mix with other chemical waste unless instructed to do so by your

institution's safety office.

Disposal: Arrange for the disposal of all mercury-containing hazardous waste through your

institution's environmental health and safety office.[7][8] Follow all local, state, and federal

regulations for hazardous waste disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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